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Compound of Interest

Compound Name:
4-Isocyanato-4-(thiophen-2-

yl)oxane

Cat. No.: B1614128 Get Quote

In-depth Technical Guide: 4-Isocyanato-4-
(thiophen-2-yl)oxane
It is important to note that the compound "4-Isocyanato-4-(thiophen-2-yl)oxane" is not found

in the searched chemical databases and literature. The IUPAC name "oxane" refers to a

tetrahydropyran ring[1]. Therefore, this guide will focus on the plausible intended molecule, 4-

isocyanato-4-(thiophen-2-yl)tetrahydropyran.

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential synthetic approaches for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran. Due to

the absence of specific literature for this exact compound, the information presented is based

on the analysis of its constituent functional groups and related molecules.

Molecular Structure and Weight
The proposed structure consists of a tetrahydropyran ring, which is a six-membered saturated

heterocycle containing one oxygen atom. At the 4-position of this ring, both an isocyanate

group (-N=C=O) and a thiophen-2-yl group are attached to the same carbon atom.

Table 1: Molecular Properties of 4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran
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Property Value

Molecular Formula C₁₀H₁₁NO₂S

Molecular Weight 225.27 g/mol

Canonical SMILES C1COCC(C1)(C2=CC=CS2)N=C=O

InChI Key (Not available)

Note: The molecular weight and formula were calculated based on the presumed structure.

Physicochemical Properties (Predicted)
The properties of isocyanates can vary significantly. For instance, 4-(Trifluoromethyl)phenyl

isocyanate is a liquid at room temperature with a boiling point of 58-59 °C at 10 mm Hg[2].

Given the predicted molecular weight of the title compound, it is likely to be a liquid or a low-

melting solid. Isocyanates are generally reactive towards nucleophiles, including water, and

should be handled in a dry environment.

Potential Synthetic Methodologies
While no specific synthesis for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran has been

published, a plausible synthetic route can be envisioned based on established organic

chemistry principles. The following workflow outlines a potential synthetic pathway.
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Synthesis of Precursor

Isocyanate Formation

Tetrahydropyran-4-one

4-Hydroxy-4-(thiophen-2-yl)tetrahydropyran

Nucleophilic Addition

2-Lithiothiophene

4-Amino-4-(thiophen-2-yl)tetrahydropyran

Amination (e.g., Ritter reaction followed by hydrolysis)

4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran

Phosgenation

Phosgene or Triphosgene

Click to download full resolution via product page

Caption: A potential synthetic workflow for 4-isocyanato-4-(thiophen-2-yl)tetrahydropyran.

Experimental Protocol (Hypothetical):

Step 1: Synthesis of 4-Hydroxy-4-(thiophen-2-yl)tetrahydropyran

Dissolve thiophene in anhydrous diethyl ether under an inert atmosphere (e.g., argon or

nitrogen).

Cool the solution to -78 °C in a dry ice/acetone bath.

Add n-butyllithium dropwise to the solution and stir for 1 hour to generate 2-lithiothiophene.
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Slowly add a solution of tetrahydropyran-4-one in anhydrous diethyl ether to the reaction

mixture.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 4-hydroxy-4-

(thiophen-2-yl)tetrahydropyran.

Step 2: Synthesis of 4-Amino-4-(thiophen-2-yl)tetrahydropyran

Dissolve the alcohol from Step 1 in a suitable solvent (e.g., acetonitrile).

Add a nitrile (e.g., acetonitrile) and a strong acid (e.g., sulfuric acid) to perform a Ritter

reaction, forming an N-alkyl amide.

Heat the reaction mixture as required.

After the reaction is complete, cool the mixture and neutralize it with a base.

Hydrolyze the resulting amide under acidic or basic conditions to yield the corresponding

amine.

Purify the amine by standard procedures.

Step 3: Synthesis of 4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran

Dissolve the amine from Step 2 in a dry, inert solvent (e.g., toluene).

Add a phosgenating agent, such as triphosgene, to the solution at a controlled temperature

(typically 0 °C to room temperature).

A non-nucleophilic base (e.g., triethylamine) may be required to scavenge the HCl produced.
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Monitor the reaction by an appropriate method (e.g., TLC or GC-MS).

Upon completion, filter the reaction mixture to remove any salts and concentrate the filtrate

under reduced pressure to obtain the desired isocyanate.

Disclaimer: This is a hypothetical protocol and would require optimization and safety

assessments before being performed.

Potential Applications in Research and Drug
Development
Isocyanates are versatile intermediates in organic synthesis, widely used in the preparation of

ureas, carbamates, and other derivatives. The presence of the thiophene and tetrahydropyran

moieties could impart interesting pharmacological properties. Thiophene rings are present in

numerous pharmaceuticals, and the tetrahydropyran scaffold is a common feature in natural

products with biological activity[3][4].

The isocyanate group can be used to covalently link this molecule to biological targets, making

it a potential tool for chemical biology studies or as a building block for targeted therapeutics.

4-Isocyanato-4-(thiophen-2-yl)tetrahydropyran

Covalent Adduct

Covalent Modification

Nucleophilic Group on Biomolecule (e.g., -OH, -NH2, -SH)

Biological Effect
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Caption: Logical relationship of the isocyanate's reactivity with biomolecules.
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Safety and Handling
Isocyanates are known to be respiratory and skin sensitizers and should be handled with

appropriate personal protective equipment in a well-ventilated fume hood. They are also

moisture-sensitive and should be stored under an inert atmosphere. For example, 4-

(Trifluoromethyl)phenyl isocyanate is listed as harmful if swallowed or in contact with skin, and

fatal if inhaled[5]. Similar precautions should be taken with the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1614128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

